Cas no 310466-19-4 (4-(Trifluoromethyl)-benzeneethanimidamide)

• Product Name: 4-(Trifluoromethyl)-benzeneethanimidamide
• CAS No: 310466-19-4
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• MDL: MFCD05663374
• CID: 5057167
• PubChem ID: 5014974
• Update Time: 2025-06-14

4-(Trifluoromethyl)-benzeneethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(trifluoromethyl)phenyl)acetamidine
• 2-[4-(trifluoromethyl)phenyl]ethanimidamide
• Benzeneethanimidamide,4-(trifluoromethyl)-
• 2-(4-(Trifluoromethyl)phenyl)acetimidamide
• 4-(Trifluoromethyl)-benzeneethanimidamide

• MDL： MFCD05663374
• Inchi： 1S/C9H9F3N2/c10-9(11,12)7-3-1-6(2-4-7)5-8(13)14/h1-4H,5H2,(H3,13,14)
• InChI Key： LMYOUSCGIALYOB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(Trifluoromethyl)-benzeneethanimidamide

Comprehensive Overview of 4-(Trifluoromethyl)-benzeneethanimidamide (CAS No. 310466-19-4): Properties, Applications, and Industry Trends

4-(Trifluoromethyl)-benzeneethanimidamide (CAS No. 310466-19-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique trifluoromethyl functional group. This imidamide derivative exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's molecular structure features a benzeneethanimidamide core with a CF3 substituent, which enhances its lipophilicity and metabolic resistance—key properties for bioactive molecules. Recent studies highlight its role in developing anti-inflammatory agents and antimicrobial compounds, aligning with global healthcare demands. Its CAS registry number (310466-19-4) ensures precise identification in regulatory and safety documentation.

In material science, 4-(Trifluoromethyl)-benzeneethanimidamide contributes to advanced polymer modifications and surface coatings. The trifluoromethyl group imparts water-repellent characteristics, relevant for waterproof textiles and electronic encapsulation. Industry reports suggest growing applications in OLED materials and liquid crystal displays, where fluorine-containing compounds improve device performance.

Synthetic methodologies for this compound often involve Pd-catalyzed cross-coupling or nitrile reduction techniques. Optimization of these processes is a hot topic in organic chemistry forums, with researchers seeking green synthesis routes to reduce environmental impact. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, especially given its pharmaceutical applications.

Market trends indicate rising demand for fluorinated building blocks like CAS 310466-19-4, driven by innovations in precision medicine and sustainable agriculture. Regulatory agencies emphasize proper handling protocols, though it remains non-classified as hazardous under standard guidelines. Future research may explore its catalytic applications or bioisosteric replacements in drug design.

Environmental considerations are shaping the compound's lifecycle management. Recent patents disclose degradation pathways and waste treatment methods for similar trifluoromethylated compounds, addressing ecological concerns. This aligns with the chemical industry's shift toward circular economy principles and green chemistry metrics.

For researchers querying "benzeneethanimidamide derivatives" or "CAS 310466-19-4 suppliers," quality benchmarks include ≥98% purity and rigorous spectroscopic characterization. The compound's structure-activity relationships continue to be explored in computational chemistry studies, leveraging AI-assisted molecular modeling tools to predict novel applications.